Magnesium citrate nonahydrate

Specification

• CAS No.: 153531-96-5
• Molecular Formula: C12H28Mg3O23
• Molecular Weight: 613.25192
• IUPAC Name: trimagnesium;2-hydroxypropane-1,2,3-tricarboxylate;nonahydrate
• Standard InChI: InChI=1S/2C6H8O7.3Mg.9H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;9*1H2/q;;3*+2;;;;;;;;;/p-6
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O.O.O.O.O.O.O.O.O.[Mg+2].[Mg+2].[Mg+2]

Introduction

Chemical Identity and Structural Composition

Magnesium citrate nonahydrate, also known as trimagnesium dicitrate nonahydrate, is a hydrated salt containing three magnesium atoms for every two citrate molecules, plus nine water molecules of crystallization. This compound has a precise stoichiometric relationship between its components, giving it unique properties compared to other magnesium salts.

The chemical identity parameters for magnesium citrate nonahydrate are as follows:

Parameter	Value
Chemical Formula	Mg₃(C₆H₅O₇)₂·9H₂O
Alternate Formula	C₁₂H₂₈Mg₃O₂₃
CAS Registry Number	153531-96-5
EC Number	683-386-9
Molecular Weight	613.25 g/mol
IUPAC Name	Trimagnesium; 2-hydroxypropane-1,2,3-tricarboxylate; nonahydrate

The structure consists of citrate anions coordinated with magnesium cations in a 2:3 ratio, with the nine water molecules playing a crucial role in the crystal lattice formation and stability. The water of crystallization significantly impacts its solubility and other physical properties compared to the anhydrous form.

Physical and Chemical Properties

Magnesium citrate nonahydrate appears as a white or nearly white crystalline powder or granules. Its physical state and appearance remain consistent across various suppliers and manufacturing processes, making it easily identifiable.

Key Physical Properties

Property	Characteristic
Appearance	White powder or granules
Odor	Practically odorless
Taste	Neutral
Solubility in Water	Slightly soluble (approximately 2% at 25°C)
Solubility in Ethanol	Practically insoluble
Solubility in Diluted Acids	Freely soluble
pH (50 mg/ml in water)	Between 5.0 and 9.0
Magnesium Content	12% elemental magnesium by weight

The hydrated form has much lower water solubility (2% or less at 25°C) compared to the anhydrous form (~10% or more at 25°C). This property makes it useful in applications where controlled dissolution is desired.

Chemical Behavior

The salt readily dissolves in diluted acids, which can be advantageous in certain pharmaceutical formulations where controlled release in acidic environments (such as the stomach) is desired. Its near-neutral pH in aqueous suspensions makes it compatible with many biological systems.

Production and Manufacturing Methods

Several methods exist for producing magnesium citrate nonahydrate, with crystallization being the predominant industrial technique. Both synthetic processes and extraction from natural sources are commercially viable.

Conventional Synthesis

The conventional production method involves the neutralization of citric acid with a high-purity magnesium source, followed by precipitation and controlled crystallization to form the nonahydrate. The reaction can be represented as:

2C₆H₈O₇ + 3MgO + 6H₂O → Mg₃(C₆H₅O₇)₂·9H₂O

This process requires careful control of pH, temperature, and crystallization conditions to ensure the formation of the nonahydrate form rather than other hydrates or the anhydrous form.

Sustainable Production from Waste Sources

A notable sustainable approach involves using waste bitterns (the solution remaining after salt crystallization from seawater) as a magnesium source. A study published in Industrial & Engineering Chemistry Research demonstrated the pilot-scale production of magnesium citrate nonahydrate via crystallization using waste bitterns.

This process offers significant economic and environmental advantages:

• Material costs of approximately US$924 per tonne

• Energy costs of US$33-81 per tonne

• Effective utilization of industrial waste streams

• Reduced environmental impact compared to conventional mining of magnesium sources

The crystallization technique produces magnesium citrate nonahydrate with high purity and consistent crystal structure, making it suitable for pharmaceutical and food-grade applications.

Parameter	Typical Specification
Minimum Assay	≥95.0% to ≥97.0%
Magnesium Content	14.5-16.4% (on dried basis)
Loss on Drying (180°C, 5h)	24.0-28.0%
pH (50 mg/ml suspension)	5.0-9.0
Chlorides	≤0.01% to ≤0.05%
Sulfates	≤0.02% to ≤0.2%
Calcium	≤0.05% to ≤500 mg/kg
Heavy Metals (as Pb)	≤0.005%
Iron	≤0.005% to ≤50 mg/kg
Other Trace Elements	Various limits for Cd, Cu, Zn, etc.

These specifications may vary slightly between suppliers and intended applications, with pharmaceutical-grade material typically having more stringent requirements than technical or food-grade material.

Analytical Methods

Quality control typically employs several analytical techniques:

• Complexometric titration for assay and magnesium content determination

• Loss on drying for water content verification

• Atomic absorption spectroscopy for trace metal analysis

• Ion chromatography for anion impurities

• pH measurement for acidity/alkalinity determination

These methods ensure batch-to-batch consistency and compliance with regulatory requirements for various applications.

Applications and Uses

Magnesium citrate nonahydrate finds applications across multiple industries due to its bioavailability, stability, and physical properties.

Pharmaceutical Applications

In pharmaceuticals, magnesium citrate nonahydrate serves several purposes:

• Mineral supplementation for magnesium deficiency

• Laxative effect at higher dosages (osmotic action)

• Excipient in various formulations

• Component in specialty medications

The compound's gentle action as a laxative makes it preferable to some other magnesium compounds, particularly for patients requiring careful mineral balance management.

Nutritional and Dietary Supplement Applications

As a dietary supplement, magnesium citrate nonahydrate provides highly bioavailable magnesium, essential for numerous physiological functions:

• Support for muscle and nerve function

• Involvement in over 300 enzyme systems

• Regulation of protein synthesis

• Signal transmission in nerves and muscles

• Blood glucose control

• Blood pressure regulation

The nonahydrate form contains approximately 12% elemental magnesium by weight, making it an efficient source for supplementation.

Industrial and Technical Applications

Beyond health applications, this compound serves technical purposes:

• Laboratory reagent for magnesium ion studies

• Precursor for specialty magnesium compounds

• Component in certain industrial formulations

The controlled solubility makes it suitable for applications requiring gradual magnesium ion release.

Biological and Physiological Properties

The biological activity of magnesium citrate nonahydrate is primarily attributed to its magnesium content and the bioavailability of this essential mineral.

Bioavailability and Absorption

Magnesium citrate demonstrates superior bioavailability compared to inorganic magnesium sources. The citrate anion enhances magnesium absorption in the intestinal tract by:

• Forming soluble complexes that resist precipitation at intestinal pH

• Utilizing citrate transport mechanisms in intestinal cells

• Preventing interference from dietary components that typically inhibit magnesium absorption

These advantages make it a preferred source for therapeutic supplementation when addressing magnesium deficiencies.

Physiological Effects

The physiological effects of magnesium citrate nonahydrate include:

• Digestion Regulation: Causes intestines to release water into the stool, softening it and relieving constipation. The nonahydrate form provides a more gentle effect than some other magnesium compounds.

• Muscle and Nerve Support: Supplies magnesium ions essential for muscular contraction and relaxation, as well as nerve signal transmission.

• Enzyme Activation: Provides magnesium necessary for over 300 enzyme systems that regulate diverse biochemical reactions including protein synthesis, blood glucose control, and blood pressure regulation.

• Mineral Balance: Contributes to maintaining proper balance with other electrolytes like calcium and potassium.

Research findings indicate that the absorption and bioavailability of magnesium are greater when administered as magnesium citrate compared to other forms, making it particularly valuable for therapeutic applications.

Hazard Type	Classification
GHS Hazard Statements	H315: Causes skin irritation
	H319: Causes serious eye irritation
	H335: May cause respiratory irritation
Hazard Classes	Skin Irritant (Category 2)
	Eye Irritant (Category 2)
	Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory tract)

Recommended precautionary measures include avoiding dust inhalation, wearing appropriate personal protective equipment, and washing thoroughly after handling.

Comparison with Other Magnesium Citrate Forms

Magnesium citrate exists in several forms, with the nonahydrate and anhydrous forms being the most commercially significant. Understanding their differences is crucial for appropriate application selection.

Comparative Properties

Property	Magnesium Citrate Nonahydrate	Magnesium Citrate Anhydrous
Chemical Formula	Mg₃(C₆H₅O₇)₂·9H₂O	Mg₃(C₆H₅O₇)₂
Molecular Weight	613.25 g/mol	451.11 g/mol
Elemental Mg Content	~12%	~16.2%
Water Solubility (25°C)	~2% or less	~10% or more
Taste	No noticeable taste	Slightly bitter-alkaline
Production Cost	Lower (US$924/tonne)	Higher (US$1256/tonne)
Market Price	~US$3000/tonne	~US$5000/tonne

The nonahydrate form offers advantages in certain applications due to its milder taste and controlled solubility, while the anhydrous form provides higher magnesium content per unit weight.

Selection Criteria for Applications

The choice between magnesium citrate nonahydrate and other forms depends on several factors:

• For applications requiring higher magnesium content per unit weight, the anhydrous form is preferable.

• For applications where taste is critical, the nonahydrate form's neutral taste offers advantages.

• For controlled-release applications, the lower solubility of the nonahydrate form may be beneficial.

• For economic considerations, production costs favor the nonahydrate form, though market pricing may offset this advantage depending on application requirements.

Current Research and Future Prospects

Research on magnesium citrate nonahydrate continues to expand our understanding of its properties and applications. A 2022 study investigated the pyrolysis mechanism and microstructural evolution of magnesium citrate nonahydrate during thermal processing, providing insights into its thermal behavior and potential for creating specialized magnesium oxide materials.

Ongoing research areas include:

• Optimization of production processes from sustainable sources

• New pharmaceutical formulations exploiting its bioavailability

• Advanced delivery systems for targeted magnesium supplementation

• Specialized applications in technical and industrial contexts

The economic analysis of production methods indicates potential for increased commercialization, particularly as sustainable production methods gain traction. The study comparing crystallization and spray drying techniques revealed that while material and energy costs for producing the nonahydrate form are lower, the higher market price of the anhydrous form may make spray drying the more economically viable approach in some contexts.